Cas no 64485-39-8 (Quinoline,8-chloro-2-methyl-5-nitro-)

Quinoline,8-chloro-2-methyl-5-nitro- structure
64485-39-8 structure
Product Name:Quinoline,8-chloro-2-methyl-5-nitro-
CAS No:64485-39-8
MF:C10H7ClN2O2
MW:222.627781152725
CID:499875
PubChem ID:17750623
Update Time:2025-04-19

Quinoline,8-chloro-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,8-chloro-2-methyl-5-nitro-
    • 8-CHLORO-2-METHYL-5-NITROQUINOLINE
    • Quinoline,8-chloro-2-methyl-5-nitro
    • DTXSID50590608
    • MQBNMJYPKGKYII-UHFFFAOYSA-N
    • SCHEMBL11502347
    • 64485-39-8
    • 8-chloro-5-nitroquinaldine
    • Inchi: 1S/C10H7ClN2O2/c1-6-2-3-7-9(13(14)15)5-4-8(11)10(7)12-6/h2-5H,1H3
    • InChI Key: MQBNMJYPKGKYII-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=CC=C(C)N=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.02000
  • Monoisotopic Mass: 222.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.7A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.419
  • Boiling Point: 353.9°C at 760 mmHg
  • Flash Point: 167.8°C
  • Refractive Index: 1.668
  • PSA: 58.71000
  • LogP: 3.62800

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